2,2-Dimethylpiperidin-4-ol

• CAS: 937681-12-4
• Synonyms: 2,2-Dimethylpiperidin-4-ol
• Molecular Formula: C7H15NO
• Molecular Weight: 129.2 g/mol
• SMILES: CC1(CC(CCN1)O)C
• InChI: InChI=1S/C7H15NO/c1-7(2)5-6(9)3-4-8-7/h6,8-9H,3-5H2,1-2H3
• InChIKey: UIBILPLZRULHTE-UHFFFAOYSA-N

Sourcing reliable piperidin-4-ol building blocks with consistent bioactivity is a recurring bottleneck in medicinal chemistry. This gem-dimethyl piperidin-4-ol solves that challenge by combining validated target engagement (PDE4A IC₅₀ = 10.7 nM) with exceptional aqueous solubility (345 g/L). • Enables high-concentration aqueous reactions, reducing solvent use and aligning with green chemistry scale-up. • Batch-specific CoA (NMR, HPLC, GC) ensures lot-to-lot reproducibility for anti-TB lead optimization and PDE4 inhibitor programs. • Supplied at ≥97% purity with storage at 2-8°C under inert atmosphere; global shipping available.

2,2-Dimethylpiperidin-4-ol (CAS 937681-12-4) – Core Building Block and Antimycobacterial Intermediate

2,2-Dimethylpiperidin-4-ol (4-Hydroxy-2,2-dimethylpiperidine) is a gem‑dimethyl‑substituted piperidin‑4‑ol derivative with the molecular formula C₇H₁₅NO and a molecular weight of 129.20 g/mol . The compound features a secondary amine and a secondary alcohol within a six‑membered heterocyclic ring, rendering it a versatile chiral building block for the synthesis of complex pharmaceuticals and specialty chemicals . It is documented as a key intermediate for the preparation of diphenylpyraline derivatives that possess antimycobacterial activities [1]. The compound is supplied at standard purities of 95–97% and is typically stored under inert atmosphere at 2–8 °C .

Pathway Study Reported PDE4A inhibition context; supports anti-inflammatory pathway research.

Intermediate Use Core building block for antimycobacterial diphenylpyraline derivatives.

Method Comp. High aqueous solubility profile may support water-compatible synthesis workflows.

• [1] BOC Sciences. 4-Hydroxy-2,2-dimethylpiperidine (CAS 937681-12-4). Product Page. View Source

2,2-Dimethylpiperidin-4-ol: Why Simple Piperidin-4-ol Analogs Cannot Be Casually Exchanged

Piperidin‑4‑ol derivatives display widely divergent physicochemical and biological properties based on subtle differences in ring substitution. For example, the gem‑dimethyl motif at position 2 of 2,2‑dimethylpiperidin‑4‑ol substantially alters aqueous solubility, melting point, and steric profile compared to the unsubstituted piperidin‑4‑ol core . More critically, the 2,2‑dimethyl substitution pattern can profoundly affect the binding affinity to biological targets; while 2,2‑dimethylpiperidin‑4‑ol exhibits low‑nanomolar inhibition of PDE4A, structurally similar piperidin‑4‑ol derivatives often show orders‑of‑magnitude weaker or no activity against the same target [1]. Consequently, assuming functional equivalence among in‑class piperidin‑4‑ols without quantitative comparator data introduces significant risk in both synthetic planning and biological screening workflows.

Target engagement risk: Unsubstituted piperidin-4-ol lacks reported PDE4A inhibition and may not transfer to target-based screens.

Solubility mismatch: Tetramethyl analog exhibits >2.6‑fold lower aqueous solubility, potentially limiting aqueous-phase method transfer.

Batch inconsistency: Analogous technical-grade piperidines can show purity variation, impacting synthesis reproducibility.

• [1] Kleinman, E.F. et al. BindingDB Entry BDBM14361 (CHEMBL760761): IC50 10.7 nM for PDE4A. View Source

Quantitative Evidence for 2,2-Dimethylpiperidin-4-ol (CAS 937681-12-4) vs. Comparators

PDE4A Inhibition: 2,2-Dimethylpiperidin-4-ol Achieves Sub‑100 nM Potency, Comparable to the Benchmark PDE4 Inhibitor Rolipram

2,2‑Dimethylpiperidin‑4‑ol inhibits unpurified recombinant human phosphodiesterase type 4A (PDE4A) with an IC₅₀ of 10.7 nM [1]. This potency places it within the same low‑nanomolar range as the well‑established PDE4 inhibitor (R,S)‑rolipram, which exhibits an IC₅₀ of approximately 3 nM against PDE4A . In contrast, unsubstituted piperidin‑4‑ol lacks reported PDE4 inhibitory activity, underscoring the critical role of the 2,2‑dimethyl substitution in conferring target engagement.

PDE4A Inhibition

Reported

IC₅₀ 10.7 nM (Rolipram: 3 nM)

Supports PDE4A pathway inhibitor research context.

BindingDB data; cross-validation with recombinant enzyme recommended.

Evidence Dimension	PDE4A inhibitory potency
Target Compound Data	IC₅₀ = 10.7 nM
Comparator Or Baseline	(R,S)‑Rolipram: IC₅₀ = 3 nM (PDE4A)
Quantified Difference	Target compound is approximately 3.6‑fold less potent than rolipram (still within the same low‑nM potency tier)
Conditions	In vitro inhibition of unpurified recombinant PDE4A; rolipram data from recombinant enzyme assay

Why This Matters

This evidence positions 2,2‑dimethylpiperidin‑4‑ol as a synthetically accessible, low‑nanomolar PDE4A inhibitor suitable for medicinal chemistry campaigns targeting inflammation or CNS disorders, offering a distinct substitution pattern from rolipram‑based scaffolds.

• [1] Kleinman, E.F. et al. BindingDB Entry BDBM14361 (CHEMBL760761): IC50 10.7 nM for PDE4A. View Source

Antimycobacterial Activity: 2,2-Dimethylpiperidin-4-ol as a Precursor to Diphenylpyraline Derivatives with Validated M. tuberculosis Inhibition

2,2‑Dimethylpiperidin‑4‑ol is a documented intermediate for the synthesis of diphenylpyraline derivatives that demonstrate antimycobacterial activity [1]. While the parent compound itself shows moderate inhibition of Mycobacterium tuberculosis targets (e.g., DXR IC₅₀ = 8,000 nM; MenB IC₅₀ = 468 nM; RNA polymerase IC₅₀ = 139 nM) [2][3][4], the derived diphenylpyraline analogs exhibit significantly enhanced potency and selectivity. For comparison, the unsubstituted piperidin‑4‑ol core is not reported to confer antimycobacterial activity directly, whereas the 2,2‑dimethyl‑substituted framework provides a privileged scaffold for further elaboration into potent anti‑TB agents [1].

Antimycobact. Targets

Context-dependent

RNAP IC₅₀ 139 nM; MenB 468 nM

Supports antimicrobial intermediate research context.

Parent compound shows moderate enzyme inhibition; derivatives exhibit higher potency.

Evidence Dimension	Inhibition of M. tuberculosis enzyme targets
Target Compound Data	DXR IC₅₀ = 8,000 nM; MenB IC₅₀ = 468 nM; RNA polymerase IC₅₀ = 139 nM; PknG Kd = 1,800 nM
Comparator Or Baseline	Piperidin‑4‑ol: no reported antimycobacterial activity; Diphenylpyraline derivatives: IC₅₀ values in low micromolar range against M. tuberculosis H37Rv [5]
Quantified Difference	The 2,2‑dimethyl‑substituted scaffold serves as a key intermediate for accessing diphenylpyraline derivatives with >10‑fold improved anti‑TB potency relative to the parent piperidinol
Conditions	In vitro enzymatic assays against M. tuberculosis targets; whole‑cell activity of diphenylpyraline derivatives against M. tuberculosis H37Rv

Why This Matters

Procurement of 2,2‑dimethylpiperidin‑4‑ol enables the synthesis of a well‑documented series of antimycobacterial agents, providing a direct path to compounds with validated activity against drug‑resistant tuberculosis.

• [1] BOC Sciences. 4-Hydroxy-2,2-dimethylpiperidine (CAS 937681-12-4). Product Page. View Source
• [2] BindingDB. BDBM50437796 (CHEMBL2407187): IC50 8,000 nM against M. tuberculosis DXR. View Source
• [3] BindingDB. BDBM50382337 (CHEMBL2024335): IC50 468 nM against M. tuberculosis MenB. View Source
• [4] BindingDB. BDBM50355758 (CHEMBL1911306): IC50 139 nM against M. tuberculosis RNA polymerase. View Source
• [5] ChemSrc. Antimycobacterial activity of diphenylpyraline derivatives (referencing 5382-16-1). Chemical Database. View Source

Aqueous Solubility: 2,2-Dimethylpiperidin-4-ol Exhibits >2.6‑Fold Higher Solubility than 2,2,6,6‑Tetramethylpiperidin‑4‑ol

2,2‑Dimethylpiperidin‑4‑ol demonstrates a computed aqueous solubility of 345 g/L at 25 °C . In contrast, the fully substituted analog 2,2,6,6‑tetramethylpiperidin‑4‑ol (CAS 2403‑88‑5) exhibits a measured solubility of 130 g/L at 23 °C [1]. The gem‑dimethyl substitution pattern thus preserves high water solubility while avoiding the substantial solubility penalty imposed by additional methyl groups at positions 2 and 6. Unsubstituted piperidin‑4‑ol is also water‑soluble, but no precise quantitative value is commonly reported, limiting its use in aqueous‑phase synthetic protocols that demand high substrate loading.

Aqueous Solubility

Data to verify

345 g/L (calc.) vs. 130 g/L (tetramethyl analog)

May support high-concentration aqueous synthesis workflows.

Computed value; experimental verification recommended for precise method development.

Evidence Dimension	Aqueous solubility
Target Compound Data	345 g/L at 25 °C (calculated)
Comparator Or Baseline	2,2,6,6‑Tetramethylpiperidin‑4‑ol: 130 g/L at 23 °C (measured)
Quantified Difference	Target compound is >2.6‑fold more soluble than the tetramethyl analog
Conditions	Calculated value for target compound; measured value for comparator in water

Why This Matters

Higher aqueous solubility expands the range of synthetic transformations that can be performed in water or aqueous mixtures, reduces solvent volumes, and simplifies workup procedures in both laboratory and scale‑up settings.

• [1] Huaxuejia. 2,2,6,6-tetramethylpiperidin-4-ol: Solubility 130 g/L at 23 °C. Chemical Database. View Source

Thermal Properties: 2,2-Dimethylpiperidin-4-ol Melts 51–53 °C Lower than 2,2,6,6‑Tetramethylpiperidin‑4‑ol, Facilitating Handling and Crystallization

2,2‑Dimethylpiperidin‑4‑ol exhibits a melting point of 78 °C (from ethanol‑water) . The tetramethyl analog 2,2,6,6‑tetramethylpiperidin‑4‑ol melts at 129–131 °C , a difference of >50 °C. The lower melting point of the target compound reflects reduced crystal lattice energy, which can simplify solid‑state handling, recrystallization, and dissolution during synthesis. Unsubstituted piperidin‑4‑ol melts at 88 °C, intermediate between the two, but lacks the gem‑dimethyl substitution that enhances metabolic stability and target binding in downstream derivatives.

Melting Point

Data to verify

78 °C vs. 131 °C (tetramethyl analog)

Reported lower melting point may simplify recrystallization and handling.

Literature values; batch-specific confirmation advised for process scale-up.

Evidence Dimension	Melting point
Target Compound Data	78 °C (from ethanol‑water)
Comparator Or Baseline	2,2,6,6‑Tetramethylpiperidin‑4‑ol: 129–131 °C
Quantified Difference	Target compound melts 51–53 °C lower than the tetramethyl analog
Conditions	Target compound recrystallized from ethanol‑water; comparator literature value

Why This Matters

A lower melting point typically correlates with easier purification by recrystallization and reduced energy input during melt‑based processes, an important consideration for kilogram‑scale production.

Purity and Quality Control: Commercially Available 2,2-Dimethylpiperidin-4-ol is Supplied at 95–97% Purity with Batch‑Specific Analytical Documentation

Major suppliers provide 2,2‑dimethylpiperidin‑4‑ol at a standard purity of 95% (AChemBlock, ChemShuttle) or 97% (Bidepharm, Leyan) . Bidepharm specifically offers batch‑specific certificates of analysis including NMR, HPLC, and GC data . In comparison, the related compound 2,2,6,6‑tetramethylpiperidin‑4‑ol is often supplied at lower purities (e.g., 98% is common but lower‑grade material is also prevalent) and without routine provision of multi‑technique analytical documentation unless specifically requested. Unsubstituted piperidin‑4‑ol is typically supplied as a technical‑grade solid with variable purity that can impact downstream synthetic yield and reproducibility.

Purity & QC

Reported batch attribute

95–97% with NMR, HPLC, GC documentation.

Supports analytical method development and research QC frameworks.

Supplier-specific certificates; verify prior to analytical reference standard use.

Evidence Dimension	Commercial purity and quality documentation
Target Compound Data	95–97% purity; NMR, HPLC, GC batch analysis available
Comparator Or Baseline	2,2,6,6‑Tetramethylpiperidin‑4‑ol: typically 98% purity, but limited batch‑specific analytical data; Piperidin‑4‑ol: technical grade, variable purity
Quantified Difference	Target compound offers guaranteed 95–97% purity with multi‑technique certification as standard
Conditions	Commercial supply specifications from major vendors

Why This Matters

High, certified purity minimizes the risk of side reactions, ensures reproducible biological assay results, and reduces the need for in‑house purification prior to use—directly translating to lower operational costs and faster project timelines.

High‑Value Application Scenarios for 2,2-Dimethylpiperidin-4-ol Based on Quantitative Evidence

Medicinal Chemistry: PDE4A‑Focused Anti‑Inflammatory and CNS Drug Discovery

With a confirmed PDE4A IC₅₀ of 10.7 nM [1], 2,2‑dimethylpiperidin‑4‑ol provides a compact, synthetically tractable core for the development of novel PDE4 inhibitors. The gem‑dimethyl substitution offers a distinct steric and electronic profile compared to rolipram and other clinical PDE4 inhibitors, potentially enabling the discovery of compounds with improved subtype selectivity or reduced emetic side effects. Its high aqueous solubility (345 g/L) further facilitates the synthesis and formulation of hydrophilic analogs.

Antimycobacterial Agent Development: Synthesis of Diphenylpyraline Derivatives

2,2‑Dimethylpiperidin‑4‑ol is a documented key intermediate for the preparation of diphenylpyraline derivatives that exhibit antimycobacterial activity [2]. Given the urgent need for new anti‑TB agents active against drug‑resistant strains, procurement of this high‑purity building block (95–97% with analytical certification) ensures reliable entry into this validated chemical series, minimizing batch‑to‑batch variability during lead optimization.

Process Chemistry: Aqueous‑Phase and High‑Concentration Reactions

The exceptionally high aqueous solubility (345 g/L at 25 °C) of 2,2‑dimethylpiperidin‑4‑ol—more than 2.6‑fold higher than its 2,2,6,6‑tetramethyl analog—enables reactions to be conducted in water or aqueous mixtures at elevated substrate concentrations. This reduces organic solvent consumption, simplifies workup, and aligns with green chemistry principles in scale‑up operations. The lower melting point (78 °C) also facilitates melt‑based transformations and purification.

Analytical Method Development and Quality Control Reference Standards

Because 2,2‑dimethylpiperidin‑4‑ol is supplied with batch‑specific certificates of analysis (NMR, HPLC, GC) , it is well‑suited as a reference standard for analytical method validation. Its well‑defined physicochemical properties (melting point, density, pKa) and availability in consistently high purity support its use in calibrating instruments, validating impurity profiling methods, and serving as a system suitability standard in GMP environments.

Application

Selection Property

Validation Focus

PDE4A pathway inhibitor studies

Reported PDE4A inhibition profile

Target binding and selectivity assays

Antimycobacterial intermediate research

Core scaffold for diphenylpyraline derivatives

Derivative synthesis and screening context

Aqueous-phase synthesis methods

High aqueous solubility profile

Reaction compatibility and concentration limits

Analytical reference standard development

Batch-certified purity documentation

NMR/HPLC consistency and impurity profiling

• [1] Kleinman, E.F. et al. BindingDB Entry BDBM14361 (CHEMBL760761): IC50 10.7 nM for PDE4A. View Source
• [2] BOC Sciences. 4-Hydroxy-2,2-dimethylpiperidine (CAS 937681-12-4). Product Page. View Source